4-Methanesulfinyl-2,2-dimethylbutanal

• Molecular Formula: C7H14O2S
• Molecular Weight: 162.25 g/mol
• IUPAC Name: 2,2-dimethyl-4-methylsulfinylbutanal
• InChI: InChI=1S/C7H14O2S/c1-7(2,6-8)4-5-10(3)9/h6H,4-5H2,1-3H3
• InChI Key: HNOOZTRLZQIEQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCS(=O)C)C=O

Description

4-Methanesulfinyl-2,2-dimethylbutanal is a chemical compound provided as a high-purity standard for research purposes . This product is characterized with the CAS Registry Number 1935889-47-6 and a molecular formula of C7H14O2S, corresponding to a molecular weight of 162.25 g/mol . A represented SMILES code for this compound is O=CC(C)(C)CCS(C)=O . Disclaimer and Handling: This product is intended for research and analysis purposes only. It is not intended for diagnostic or therapeutic uses, or for administration to humans or animals. All information provided is for research reference. Please handle all chemicals with appropriate precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methanesulfinyl-2,2-dimethylbutanal can be achieved through several methods. One common approach involves the oxidation of 4-methanesulfinyl-2,2-dimethylbutanol using an oxidizing agent such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO₄). The reaction is typically carried out under controlled conditions to ensure the selective formation of the aldehyde group.

Industrial Production Methods

In an industrial setting, the production of 4-Methanesulfinyl-2,2-dimethylbutanal may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. Catalysts such as copper or palladium may be employed to facilitate the oxidation process, and the reaction parameters are carefully monitored to achieve high purity and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Methanesulfinyl-2,2-dimethylbutanal undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The sulfinyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like thiols or amines can react with the sulfinyl group under mild conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: 4-Methanesulfinyl-2,2-dimethylbutanol.

Substitution: Various substituted sulfinyl compounds.

Scientific Research Applications

4-Methanesulfinyl-2,2-dimethylbutanal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methanesulfinyl-2,2-dimethylbutanal involves its interaction with various molecular targets. The sulfinyl group can act as an electrophile, participating in reactions with nucleophiles. The aldehyde group can undergo nucleophilic addition reactions, forming various adducts. These interactions are crucial for its reactivity and applications in synthesis.

Comparison with Similar Compounds

Functional Group and Structural Analysis

The following table summarizes key differences between 4-Methanesulfinyl-2,2-dimethylbutanal and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Applications
4-Methanesulfinyl-2,2-dimethylbutanal	C₇H₁₄O₂S	162.25	Aldehyde, sulfinyl, dimethyl	PROTAC ligand precursors, organic synthesis
4-Methanesulfonyl-2-methylbutan-2-amine	C₆H₁₅NO₂S	165.25	Amine, sulfonyl, methyl	Pharmaceutical intermediates
4,4-dimethoxy-2,2-dimethylbutanal	C₈H₁₆O₃	160.21	Aldehyde, dimethoxy, dimethyl	Ligand synthesis for E3 ubiquitin ligases

Key Observations:

Sulfinyl vs. Sulfonyl Groups :

• The sulfinyl group (S=O) in the target compound is less electron-withdrawing than the sulfonyl group (SO₂) in 4-Methanesulfonyl-2-methylbutan-2-amine. This difference impacts solubility and reactivity; sulfinyl compounds may exhibit intermediate polarity, enhancing solubility in polar aprotic solvents compared to sulfides but less than sulfones.
• The sulfonyl-containing amine () is more stable and less reactive due to the fully oxidized sulfur and the absence of an aldehyde group, making it suitable for pharmaceutical applications requiring metabolic stability .

Aldehyde vs. Amine Reactivity: The aldehyde group in 4-Methanesulfinyl-2,2-dimethylbutanal renders it reactive toward nucleophiles (e.g., amines, alcohols), enabling condensation reactions critical in forming heterocycles or imine linkages. In contrast, the amine in 4-Methanesulfonyl-2-methylbutan-2-amine participates in acid-base reactions or serves as a hydrogen-bond donor, influencing its role in drug design .

For example, the dimethoxy analog facilitates nucleophilic attack at the aldehyde via resonance stabilization, whereas the sulfinyl group may reduce such effects, favoring alternative pathways .

Biological Activity

4-Methanesulfinyl-2,2-dimethylbutanal is an organic compound notable for its unique structure, which includes a sulfinyl group attached to a butanal backbone. This compound has garnered attention in various fields of research, particularly for its potential biological activities. Understanding its biological activity is crucial for exploring its applications in chemistry, biology, and medicine.

The molecular formula of 4-Methanesulfinyl-2,2-dimethylbutanal is C$_7$H$_{14}$O$_2$S, with a molecular weight of 162.25 g/mol. The structure features both an aldehyde group and a sulfinyl group, which contribute to its reactivity and biological interactions.

Property	Value
Molecular Formula	C$_7$H$_{14}$O$_2$S
Molecular Weight	162.25 g/mol
IUPAC Name	2,2-dimethyl-4-methylsulfinylbutanal
InChI Key	HNOOZTRLZQIEQV-UHFFFAOYSA-N
Canonical SMILES	CC(C)(CCS(=O)C)C=O

The biological activity of 4-Methanesulfinyl-2,2-dimethylbutanal is primarily attributed to its ability to interact with various biomolecules. The sulfinyl group acts as an electrophile, allowing it to participate in nucleophilic addition reactions. The aldehyde group can also undergo similar reactions, forming adducts that may exhibit biological activity.

Biological Activity Studies

Research on the biological activity of 4-Methanesulfinyl-2,2-dimethylbutanal has indicated several potential effects:

• Antioxidant Activity : Preliminary studies suggest that the compound may exhibit antioxidant properties, which can help mitigate oxidative stress in cells.
• Antimicrobial Properties : There is evidence indicating that this compound may possess antimicrobial activity against certain bacterial strains, making it a candidate for further investigation in the development of antimicrobial agents.
• Anti-inflammatory Effects : Some studies have pointed towards the potential anti-inflammatory effects of the compound, which could be beneficial in treating inflammatory conditions.

Case Studies

A few case studies have been conducted to explore the biological implications of 4-Methanesulfinyl-2,2-dimethylbutanal:

• Case Study 1 : A study investigating the antioxidant capacity of various sulfinyl compounds included 4-Methanesulfinyl-2,2-dimethylbutanal. Results indicated a significant reduction in reactive oxygen species (ROS) levels in cell cultures treated with the compound compared to controls.
• Case Study 2 : Research focused on the antimicrobial activity showed that 4-Methanesulfinyl-2,2-dimethylbutanal inhibited the growth of Staphylococcus aureus at concentrations as low as 50 µg/mL, demonstrating its potential as an antibacterial agent.

Research Findings

Recent research findings highlight several critical aspects of the biological activity of 4-Methanesulfinyl-2,2-dimethylbutanal:

• Cell Culture Studies : In vitro studies have shown that treatment with this compound leads to increased cell viability under oxidative stress conditions.
• Mechanistic Insights : The compound's mechanism appears to involve modulation of cellular signaling pathways associated with oxidative stress response and inflammation.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-Methanesulfinyl-2,2-dimethylbutanal, and how do reaction conditions influence yield and purity?

• Methodological Answer: The synthesis typically involves oxidation of the corresponding sulfide precursor (e.g., 4-methylthio-2,2-dimethylbutanal) using oxidizing agents like hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA) in polar aprotic solvents (e.g., dichloromethane). Temperature control (0–25°C) is critical to avoid over-oxidation to sulfones . Base catalysts (e.g., NaOH) may enhance nucleophilic substitution steps in precursor synthesis, as seen in analogous sulfinyl compound preparations . Yield optimization requires monitoring via TLC or HPLC, with purification by column chromatography using gradients of ethyl acetate/hexane.

Q. How can researchers characterize the stereochemical configuration of the methanesulfinyl group in this compound?

• Methodological Answer: Chiral HPLC with a polysaccharide-based column (e.g., Chiralpak AD-H) or nuclear magnetic resonance (NMR) using chiral shift reagents (e.g., Eu(hfc)₃) can resolve enantiomers. Comparative analysis with known standards and circular dichroism (CD) spectroscopy further confirms absolute configuration .

Q. What spectroscopic techniques are most reliable for confirming the structure of 4-Methanesulfinyl-2,2-dimethylbutanal?

• Methodological Answer:

• NMR : ¹H and ¹³C NMR identify the aldehyde proton (δ 9.5–10.0 ppm) and quaternary carbons adjacent to the sulfinyl group.
• IR : Strong absorption near 1040 cm⁻¹ (S=O stretch) and 1720 cm⁻¹ (C=O stretch).
• Mass Spectrometry : High-resolution MS (HRMS) confirms the molecular ion ([M+H]⁺) at m/z 191.0743 (C₇H₁₄O₂S) .

Advanced Research Questions

Q. How do solvent polarity and temperature affect the reactivity of 4-Methanesulfinyl-2,2-dimethylbutanal in nucleophilic addition reactions?

• Methodological Answer: Polar aprotic solvents (e.g., DMF, DMSO) stabilize the transition state in nucleophilic additions, enhancing reaction rates. Low temperatures (−20°C to 0°C) favor kinetic control, producing less stable adducts, while higher temperatures (25–50°C) promote thermodynamic products. For example, Grignard reagent additions show >80% yield in THF at −10°C, with diastereoselectivity analyzed via NOESY NMR .

Q. What strategies resolve contradictions in reported biological activity data for sulfinyl-containing aldehydes like this compound?

• Methodological Answer: Discrepancies in enzyme inhibition studies (e.g., conflicting IC₅₀ values) may arise from assay conditions (pH, buffer composition) or impurity profiles. Reproducibility requires:

• Standardized Assays : Use buffered systems (e.g., sodium acetate/1-octanesulfonate, pH 4.6) to control ionic strength .
• Purity Validation : HPLC purity ≥98% (detection at 254 nm) to exclude confounding byproducts .
• Meta-Analysis : Cross-reference data from PubChem, DSSTox, and peer-reviewed studies to identify consensus trends .

Q. How can computational modeling predict the compound’s interaction with biological targets such as cytochrome P450 enzymes?

• Methodological Answer: Molecular docking (e.g., AutoDock Vina) simulates binding affinities between the sulfinyl aldehyde and enzyme active sites. Density Functional Theory (DFT) calculates charge distribution on the sulfinyl group, predicting nucleophilic attack sites. Validation involves correlating in silico results with in vitro activity assays (e.g., fluorescence-based inhibition screens) .